4-fluoro-1H-pyrazole-3-carboxylic acid
Overview
Description
“4-fluoro-1H-pyrazole-3-carboxylic acid” is a chemical compound with the molecular formula C4H3FN2O2 . It is a type of pyrazole, which is a class of compounds that are particularly useful in organic synthesis .
Synthesis Analysis
The synthesis of fluorinated pyrazoles, such as “4-fluoro-1H-pyrazole-3-carboxylic acid”, has been the subject of many studies. A review of novel synthetic approaches to fluorinated pyrazoles that appeared in recent years is performed . A particular emphasis is devoted to a detailed consideration of reaction mechanisms .
Molecular Structure Analysis
The molecular structure of “4-fluoro-1H-pyrazole-3-carboxylic acid” is characterized by the presence of a pyrazole ring, which is a five-membered heterocycle, and a carboxylic acid group . The presence of the fluorine atom in the pyrazole ring can significantly influence the properties of the compound .
Chemical Reactions Analysis
Pyrazole derivatives, including “4-fluoro-1H-pyrazole-3-carboxylic acid”, have been studied for their reactivity in various chemical reactions . For example, a series of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides were synthesized and their activities were tested against seven phytopathogenic fungi by an in vitro mycelia growth inhibition assay .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-fluoro-1H-pyrazole-3-carboxylic acid” are influenced by its molecular structure . For example, the presence of the fluorine atom can affect the compound’s reactivity, stability, and other properties .
Scientific Research Applications
Antimicrobial Applications
4-fluoro-1H-pyrazole-3-carboxylic acid: derivatives have been explored for their potential as antimicrobial agents. The pyrazole ring is known to be a part of various compounds with significant antibacterial and antifungal activities. These derivatives can be designed to target specific microbial pathways, potentially leading to the development of new classes of antibiotics that are effective against resistant strains .
Anti-inflammatory and Analgesic Properties
The pyrazole moiety is a common feature in many non-steroidal anti-inflammatory drugs (NSAIDs). Research into 4-fluoro-1H-pyrazole-3-carboxylic acid derivatives could lead to the discovery of new NSAIDs that offer improved safety profiles and efficacy. Additionally, these compounds may exhibit analgesic properties, providing relief from pain without the adverse effects associated with opioids .
Anticancer Research
Pyrazole derivatives are being studied for their anticancer properties. They can act as kinase inhibitors, disrupting cancer cell signaling pathways4-fluoro-1H-pyrazole-3-carboxylic acid could serve as a precursor for the synthesis of compounds that selectively target tumor cells, minimizing damage to healthy tissues .
Antidiabetic Activity
Compounds containing the pyrazole ring have shown promise in the treatment of diabetes. They may function as inhibitors of enzymes like alpha-glucosidase or dipeptidyl peptidase-IV, which are involved in glucose metabolism. Derivatives of 4-fluoro-1H-pyrazole-3-carboxylic acid could lead to the development of new antidiabetic medications with fewer side effects .
Neuroprotective and Antidepressant Effects
Research indicates that pyrazole derivatives may have neuroprotective effects, potentially useful in the treatment of neurodegenerative diseases. Moreover, some derivatives exhibit antidepressant activity, which could be harnessed to create more effective treatments for depression and related mood disorders .
Agricultural Chemicals
The pyrazole structure is found in various agrochemicals, including herbicides, insecticides, and fungicides. Derivatives of 4-fluoro-1H-pyrazole-3-carboxylic acid could be synthesized to develop new agricultural chemicals that are more environmentally friendly and target pests more selectively .
Mechanism of Action
The mechanism of action of pyrazole derivatives often involves interaction with enzymes or receptors in the body, leading to changes in biochemical pathways. For example, some pyrazole derivatives are known to inhibit the enzyme cyclooxygenase, thereby reducing the production of prostaglandins and other mediators of inflammation .
The pharmacokinetics of pyrazole derivatives, like all drugs, involves absorption, distribution, metabolism, and excretion (ADME). These properties can be influenced by various factors including the chemical structure of the compound, the route of administration, and the patient’s physiological condition .
The action of pyrazole derivatives can also be influenced by environmental factors. For example, the pH of the environment can affect the ionization state of the compound, which in turn can influence its absorption and distribution within the body .
Safety and Hazards
The safety and hazards associated with “4-fluoro-1H-pyrazole-3-carboxylic acid” can depend on various factors, including the specific conditions of use . For example, the compound’s Material Safety Data Sheet (MSDS) provides information on its potential hazards, safe handling procedures, and emergency response measures .
Future Directions
The future directions for research on “4-fluoro-1H-pyrazole-3-carboxylic acid” and its derivatives could include the development of new synthetic methods, the exploration of new biological activities, and the design of new drugs and other useful compounds . For example, the ever-increasing popularity of fluorinated pyrazoles in various areas of science suggests that these compounds will continue to be a focus of research in the future .
properties
IUPAC Name |
4-fluoro-1H-pyrazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3FN2O2/c5-2-1-6-7-3(2)4(8)9/h1H,(H,6,7)(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCXNFMBCBLMCDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
881668-91-3 |
Source
|
| Record name | 4-fluoro-1H-pyrazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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